Cas no 887267-79-0 (2-Methyl-4-(3-trifluoromethyl-phenyl)-thiazole-5-carboxylic acid)

• Product Name: 2-Methyl-4-(3-trifluoromethyl-phenyl)-thiazole-5-carboxylic acid
• CAS No: 887267-79-0
• MF: C₁₂H₈F₃NO₂S
• MW: 287.257632255554
• MDL: MFCD09258930
• CID: 867583
• Update Time: 2023-08-03

2-Methyl-4-(3-trifluoromethyl-phenyl)-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(3-trifluoromethyl-phenyl)-thiazole-5-carboxylic acid
• 2-METHYL-4-[3-(TRIFLUOROMETHYL)PHENYL]-5-THIAZOLECARBOXYLIC ACID
• VAATXXOFXPQRSD-UHFFFAOYSA-N
• 2-Methyl-4-(3-(trifluoromethyl)phenyl)thiazole-5-carboxylic acid
• 2-Methyl-4-(3-trifluoromethyl-phenyl)-thiazole-5-carboxylic acid

• MDL： MFCD09258930
• Inchi： 1S/C12H8F3NO2S/c1-6-16-9(10(19-6)11(17)18)7-3-2-4-8(5-7)12(13,14)15/h2-5H,1H3,(H,17,18)
• InChI Key： VAATXXOFXPQRSD-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1C(=O)O)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 287.023
• Monoisotopic Mass: 287.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes